![molecular formula C15H10N4O2S B2446639 N-(pyrazolo[1,5-a]pyridin-5-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide CAS No. 2034487-01-7](/img/structure/B2446639.png)
N-(pyrazolo[1,5-a]pyridin-5-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(pyrazolo[1,5-a]pyridin-5-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide, also known as PPTIC, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.
Scientific Research Applications
Antifungal and Antimicrobial Activity
Research into pyrazole and isoxazole derivatives, such as N-(pyrazolo[1,5-a]pyridin-5-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide, has demonstrated notable antifungal and antimicrobial properties. These compounds have been evaluated for their efficacy against a range of phytopathogenic fungi, including Pythium ultimum, Botrytis cinerea, and Magnaporthe grisea. The presence of carboxamide and carboxylic groups has been identified as crucial for biological activity against these pathogens (Vicentini et al., 2007). Additionally, some novel pyrazolopyridine derivatives have shown moderate to good antibacterial activity against both Gram-negative and Gram-positive bacteria, suggesting their potential in addressing antibiotic resistance (Panda et al., 2011).
Antitubercular Agents
A series of pyrazolo[1,5-a]pyridine-3-carboxamide derivatives have been designed and synthesized, exhibiting promising in vitro potency against the drug-susceptible H37Rv strain and clinically isolated multidrug-resistant Mycobacterium tuberculosis (MDR-TB) strains. One such compound significantly reduced the bacterial burden in an infected mouse model, highlighting its potential as a lead compound for antitubercular drug discovery (Tang et al., 2015).
Anti-5-Lipoxygenase and Anticancer Activity
Novel pyrazolopyrimidine derivatives have been explored for their anticancer and anti-5-lipoxygenase activities. These compounds have been shown to possess cytotoxic effects against various cancer cell lines, including HCT-116 and MCF-7, suggesting their utility in the development of new cancer therapeutics. The structure-activity relationship studies have revealed that certain substitutions on the pyrazolopyrimidine core can significantly enhance biological activity (Rahmouni et al., 2016).
Insecticidal Agents
Research into sulfonamide-bearing thiazole moiety incorporated into heterocyclic compounds, including pyrazole and isoxazole derivatives, has shown potent toxic effects against agricultural pests such as the cotton leafworm, Spodoptera littoralis. This suggests the potential of these compounds in developing new, more effective insecticidal agents (Soliman et al., 2020).
properties
IUPAC Name |
N-pyrazolo[1,5-a]pyridin-5-yl-5-thiophen-2-yl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N4O2S/c20-15(12-9-13(21-18-12)14-2-1-7-22-14)17-10-4-6-19-11(8-10)3-5-16-19/h1-9H,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTEGTAYUQILXTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=NO2)C(=O)NC3=CC4=CC=NN4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(pyrazolo[1,5-a]pyridin-5-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.